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Compound of Interest

N-Methoxy-N, 1-
Compound Name:
dimethylpiperidine-4-carboxamide

Cat. No. B1323206

N-Methoxy-N,1-dimethylpiperidine-4-
carboxamide: A Technical Safety and Data
Review

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A comprehensive, official Material Safety Data Sheet
(MSDS) for N-Methoxy-N,1-dimethylpiperidine-4-carboxamide (CAS No: 215950-19-9) is
not publicly available. The information herein is a consolidation of data from chemical suppliers
and extrapolated from safety data sheets of structurally similar piperidine derivatives. All
personnel handling this chemical should exercise caution and adhere to strict laboratory safety
protocols.

Introduction

N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is a substituted piperidine derivative.[1]
Piperidine and its analogues are common structural motifs in pharmaceuticals and are used as
building blocks in organic synthesis. Given the potential biological activity of such compounds,
a thorough understanding of their safety and handling is paramount for laboratory personnel.
This guide provides a summary of available physicochemical data and outlines general safety
protocols for handling this research chemical.
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Physicochemical Properties

The following table summarizes the available quantitative data for N-Methoxy-N,1-

dimethylpiperidine-4-carboxamide. It is important to note that some of these values are

predicted and have not been experimentally confirmed.

Property Value Source

CAS Number 215950-19-9 [1][2][3]

Molecular Formula C9H18N202 [1][4]

Molecular Weight 186.25 g/mol [1]

Appearance Colorless to light yellow liquid Chemical Supplier Data

Boiling Point (Predicted)

235.3£50.0 °C

[3]

Density (Predicted)

1.041 + 0.06 g/cm3

[3]

pKa (Predicted)

8.41+0.10

Chemical Supplier Data

Storage Conditions

Sealed in dry, room

temperature

[1]

Hazard Identification and Safety Precautions

Due to the absence of a specific MSDS, the hazard profile of N-Methoxy-N,1-

dimethylpiperidine-4-carboxamide has not been formally established. However, based on

the data for similar piperidine compounds, the following precautions are recommended.
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Precaution Category

Recommended Action

Rationale (based on
similar compounds)

Personal Protective Equipment
(PPE)

Wear chemical safety goggles,
a lab coat, and chemical-

resistant gloves (e.g., nitrile).

Piperidine derivatives can be

irritants to the skin and eyes.

[5][6]

Handling

Use in a well-ventilated area,
preferably within a chemical
fume hood. Avoid inhalation of
vapors or mists. Avoid contact
with skin and eyes. Wash
hands thoroughly after
handling.

To minimize exposure to
potentially harmful vapors and

prevent accidental contact.[5]

[7]

Storage

Store in a tightly sealed
container in a dry, cool, and
well-ventilated place. Keep
away from incompatible
materials such as strong

oxidizing agents.

To maintain chemical stability
and prevent hazardous

reactions.[5]

First Aid (Eyes)

Immediately flush with plenty
of water for at least 15
minutes, lifting upper and
lower eyelids. Seek medical

attention.

To mitigate potential eye

irritation or damage.[5][6]

First Aid (Skin)

Immediately wash with soap
and plenty of water. Remove
contaminated clothing. Seek
medical attention if irritation

develops.

To remove the chemical and

prevent skin irritation.[5][6]

First Aid (Ingestion)

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

To avoid aspiration of the

chemical into the lungs.[5][6]
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Move to fresh air. If breathing To remove from the source of
First Aid (Inhalation) is difficult, provide oxygen. exposure and support
Seek medical attention. respiration.[6]

Experimental Protocols and Workflows

Detailed experimental protocols involving N-Methoxy-N,1-dimethylpiperidine-4-carboxamide
are not publicly available. The following section provides a generalized workflow for handling

research chemicals with limited safety data.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a research chemical

with incomplete safety information.
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Preparation Phase

Review Available Data
(Supplier Info, Similar Compounds)

4 Emergency Preparedness

Risk Assessment
(Identify Potential Hazards)

Locate Safety Equipment
(Eyewash, Shower, Fire Extinguisher)

Select Appropriate PPE

(Gloves, Goggles, Lab Coat) Review First Aid Procedures

Work in a Ventilated Area
(Chemical Fume Hood)

Handle with Care
(Avoid Contact and Inhalation)

Proper Labeling and Storage

Waste [v)isposal

(Segregate Chemical Waste)

Gispose According to Institutional Guidelines)
\- J
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A generalized workflow for the safe handling of research chemicals.
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Conclusion

While N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is available for research purposes,
the lack of a comprehensive MSDS necessitates a cautious approach to its handling and use.
The information provided in this guide, based on supplier data and safety information for
analogous compounds, should be used to inform safe laboratory practices. Researchers must
always perform a thorough risk assessment before using this or any chemical with incomplete
toxicological data. Adherence to standard safety protocols, including the use of appropriate
personal protective equipment and working in a well-ventilated area, is essential to minimize
potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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